![molecular formula C20H16O3 B6339133 2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid CAS No. 1171924-75-6](/img/structure/B6339133.png)
2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid
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Description
2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid (2-M-6-N-V-B) is an organic compound belonging to the family of benzoic acids. It is a white crystalline solid that is insoluble in water and soluble in organic solvents. It is an important intermediate in the synthesis of many pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
1. Catalysis and Hydroesterification
2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid derivatives have been studied in the context of catalysis. For instance, 2-vinyl-6-methoxynaphthalene, a related compound, has been hydroesterified to produce methyl ester of 6-methoxy naphthyl propionic acid using palladium complexes. This process involves the use of palladium complexes with chelating nitrogen ligands, demonstrating the compound's potential in catalytic applications (Atla, Kelkar, & Chaudhari, 2009).
2. Luminescent Lanthanide Complexes
The photophysical properties of 4-naphthalen-1-yl-benzoic acid ligands, closely related to this compound, and their Eu(III)-cored complexes were investigated to understand energy-transfer pathways in luminescent lanthanide complexes. This research provides insight into the role of intramolecular charge transfer complexes and energy transfer processes, which are crucial in the development of efficient luminescent materials (Kim, Baek, & Kim, 2006).
3. Synthesis of Anti-inflammatory Agents
Another application lies in the synthesis of precursors for anti-inflammatory agents. A practical method for synthesizing 2-(6-methoxy-2-naphthyl)propenoic acid, a precursor of naproxen, has been developed. This synthesis involves Pd-catalyzed reactions and highlights the compound's utility in pharmaceutical synthesis (Hiyama, Wakasa, Ueda, & Kusumoto, 1990).
4. C-H Functionalization
The compound also finds application in C-H functionalization studies. Remote site-selective C-H iodination of 2-aryl benzoic acid derivatives, which include 2-(naphthalen-1-yl)benzoic acids, was achieved via formal C-H/C-I metathesis using readily available iodinating reagents. This showcases its potential in site- and chemo-selective iodination processes (Gao, Wang, Zhou, Wang, Li, & Li, 2022).
properties
IUPAC Name |
2-methoxy-6-[(E)-2-naphthalen-1-ylethenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O3/c1-23-18-11-5-9-16(19(18)20(21)22)13-12-15-8-4-7-14-6-2-3-10-17(14)15/h2-13H,1H3,(H,21,22)/b13-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJUGQBLUXONEJP-OUKQBFOZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)O)C=CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1C(=O)O)/C=C/C2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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